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Compound of Interest

Compound Name: Hsd17B13-IN-85

Cat. No.: B12364306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of two inhibitors of 17β-Hydroxysteroid

Dehydrogenase 13 (HSD17B13): Hsd17B13-IN-85 and BI-3231. HSD17B13 is a lipid droplet-

associated enzyme primarily expressed in the liver and is a promising therapeutic target for

nonalcoholic steatohepatitis (NASH) and other chronic liver diseases. This document aims to

present the available experimental data to aid researchers in selecting the appropriate tool

compound for their studies.

Executive Summary
BI-3231 is a well-characterized, potent, and selective HSD17B13 inhibitor, with extensive data

available in peer-reviewed publications. It serves as a valuable chemical probe for studying the

biological functions of HSD17B13. Hsd17B13-IN-85 is a commercially available inhibitor with

reported high potency. However, as of this guide's publication, detailed experimental data

beyond its primary potency is limited and primarily found in patent literature and vendor

websites, making a direct and comprehensive performance comparison challenging.

Data Presentation: Quantitative Comparison
The following tables summarize the available quantitative data for Hsd17B13-IN-85 and BI-

3231. It is important to note the disparity in the depth of publicly available information for these

two compounds.
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Table 1: In Vitro Potency and Selectivity

Parameter Hsd17B13-IN-85 BI-3231 Reference

hHSD17B13 IC₅₀
< 0.1 µM (Estradiol as

substrate)

1 nM (Estradiol as

substrate)
[1],[2]

mHSD17B13 IC₅₀ No data available 13 nM [2]

Selectivity No data available
>10,000-fold over

HSD17B11
-

Mode of Inhibition No data available
Uncompetitive with

respect to NAD⁺
-

Table 2: Physicochemical and Pharmacokinetic Properties

Parameter Hsd17B13-IN-85 BI-3231 Reference

Molecular Formula C₂₅H₁₇Cl₂F₄N₃O₃ C₂₄H₂₂F₃N₃O₃ [1]

Molecular Weight 554.32 g/mol 471.45 g/mol [1]

CAS Number 2770247-76-0 2649539-38-9 [1]

In Vivo PK Data No data available

Rapid plasma

clearance, significant

liver accumulation in

mice

[3]

Signaling Pathway and Experimental Workflow
To understand the context in which these inhibitors function and how they are evaluated, the

following diagrams illustrate the HSD17B13 signaling pathway and a typical experimental

workflow for inhibitor characterization.
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Caption: HSD17B13 signaling in liver pathophysiology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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